Cas no 133522-40-4 ((R)-1-Amino-3-phenoxypropan-2-ol)

(R)-1-Amino-3-phenoxypropan-2-ol structure

133522-40-4 structure

Product Name:(R)-1-Amino-3-phenoxypropan-2-ol

CAS No:133522-40-4

Molecular Formula:C₉H₁₃NO₂

Molecular Weight:167.20502

CID:134915

PubChem ID:1133100

(R)-1-Amino-3-phenoxypropan-2-ol Properties

Names and Identifiers

- (R)-1-Amino-3-phenoxypropan-2-ol
- 2-Propanol,1-amino-3-phenoxy-, (2R)-
- (2R)-1-amino-3-phenoxy-2-propanol
- (R)-(-)-1-amino-3-phenyloxy-2-propanol
- 2-Propanol,1-amino-3-phenoxy-, (R)-
- AC1LMN7Z
- AG-D-68243
- CTK4B8589
- SureCN5878404
- (2R)-3-AMINO-1-PHENOXY-2-PROPANOL
- (2R)-(+)-1-AMINO-3-PHENOXY-2-PROPANOL
- (2R)-1-amino-3-phenoxypropan-2-ol
- JZEHWMUIAKALDN-MRVPVSSYSA-N
- AKOS006273965
- (R)-1-Amino-3-phenoxy-2-propanol
- MFCD00673145
- DTXSID901299441
- 133522-40-4
- SCHEMBL5878404
- 2-PROPANOL, 1-AMINO-3-PHENOXY-, (2R)-
- +Expand
- InChIKey： JZEHWMUIAKALDN-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H13NO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7,10H2
- SMILES： NCC(O)COC1C=CC=CC=1

Computed Properties

Exact Mass: 167.094628657g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 167.094628657g/mol
Heavy Atom Count: 12
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 55.5Å²

Experimental Properties

LogP: 1.08530
PSA: 55.48000

(R)-1-Amino-3-phenoxypropan-2-ol Related Literature

1. Imides: forgotten players in the Ugi reaction. One-pot multicomponent synthesis of quinazolinones†

Riccardo Mossetti,Tracey Pirali,Dèsirèe Saggiorato,Gian Cesare Tron Chem. Commun., 2011,47, 6966-6968
2. Graphene oxide–ZnO nanocomposite modified electrode for the detection of phenol

Tanvir Arfin,Stephy N. Rangari Anal. Methods, 2018,10, 347-358
3. Cellulose nanocrystals and microfibrillated cellulose as building blocks for the design of hierarchical functional materials

Philippe Tingaut,Tanja Zimmermann J. Mater. Chem., 2012,22, 20105-20111
4. Levels of synthetic musk compounds in municipal wastewater for potential estimation of biota exposure in receiving waters

Lantis I. Osemwengie,Shawn L. Gerstenberger J. Environ. Monit., 2004,6, 533-539
5. A colorimetric method for the quantitative measurement of rancidity

Analyst, 1935,60, 515-519
6. Contents list

Org. Biomol. Chem., 2013,11, 3077-3084
7. The effect of different ligand substituents on the chemistry of a zinc–pyrazole anion host†

Jonathan Day,Katie E. R. Marriott,Colin A. Kilner,Malcolm A. Halcrow New J. Chem., 2010,34, 52-60
8. Interaction effects and superconductivity signatures in twisted double-bilayer WSe2†

Liheng An,Xiangbin Cai,Ding Pei,Meizhen Huang,Zefei Wu,Zishu Zhou,Jiangxiazi Lin,Zhehan Ying,Ziqing Ye,Xuemeng Feng,Ruiyan Gao,Cephise Cacho,Matthew Watson,Yulin Chen,Ning Wang Nanoscale Horiz., 2020,5, 1309-1316
9. The analysis and composition of vegetable parchment used for packing dairy products

Analyst, 1931,56, 149-161
10. Development of a Ba–CoCe catalyst for the efficient and stable decomposition of ammonia†

Natalia Morlanés,Salvador Sayas,Genrikh Shterk,Sai P. Katikaneni,Aadesh Harale,Bandar Solami,Jorge Gascon Catal. Sci. Technol., 2021,11, 3014-3024

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